Cas no 683218-76-0 (3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid)

3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid structure
683218-76-0 structure
Product Name:3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
CAS No:683218-76-0
MF:C12H16BrNO5
MW:334.163143157959
CID:6384901
PubChem ID:64144615
Update Time:2025-09-23

3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
    • 3-(5-bromofuran-2-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
    • 683218-76-0
    • AKOS013462702
    • EN300-1286512
    • Inchi: 1S/C12H16BrNO5/c1-12(2,3)19-11(17)14-7(6-10(15)16)8-4-5-9(13)18-8/h4-5,7H,6H2,1-3H3,(H,14,17)(H,15,16)
    • InChI Key: AUPHMHKPAXVDKM-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(CC(=O)O)NC(=O)OC(C)(C)C)O1

Computed Properties

  • Exact Mass: 333.02119g/mol
  • Monoisotopic Mass: 333.02119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 88.8Ų

3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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